Cas no 1206992-72-4 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 1206992-72-4
• MF: C₁₆H₁₁N₃O₂S₃
• MW: 373.472439050674
• CID: 6578126
• PubChem ID: 45504123
• Update Time: 2025-10-28

2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide
• VU0520823-1
• F5791-1120
• 1206992-72-4
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide
• AKOS024518933
• 2-(benzo[d]thiazol-2-ylthio)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide

• Inchi： 1S/C16H11N3O2S3/c20-14(9-23-16-18-10-4-1-2-6-13(10)24-16)19-15-17-11(8-22-15)12-5-3-7-21-12/h1-8H,9H2,(H,17,19,20)
• InChI Key： ZHMYSFJRKJZJGJ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCC(NC1=NC(=CS1)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 373.00134012g/mol
• Monoisotopic Mass: 373.00134012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 1206992-72-4) in Modern Chemical and Pharmaceutical Research

2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide, identified by the CAS number 1206992-72-4, is a sophisticated heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple sulfur-containing rings, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates elements from benzothiazole, thiazole, and furan moieties, creating a unique scaffold that has been explored for its pharmacological properties.

The benzothiazole ring system, a prominent feature in many bioactive molecules, is renowned for its role in modulating various biological pathways. Specifically, the sulfanyl group attached to the benzothiazole ring in 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide introduces a region of high reactivity and potential interaction with biological targets. This sulfanyl moiety has been implicated in the development of drugs targeting inflammation, cancer, and infectious diseases. The presence of this group enhances the compound's ability to engage with enzymes and receptors, making it a promising candidate for further investigation.

The N-acetamide substituent at the 1-position of the thiazole ring adds another layer of functionality to the molecule. Acetamides are well-documented pharmacophores that can influence the solubility and metabolic stability of drugs. In 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide, this acetamide group is linked to a furan ring at the 4-position of the thiazole. The furan moiety is known for its ability to enhance bioavailability and improve interactions with biological targets due to its electron-rich nature and capacity for hydrogen bonding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have suggested that 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide may interact with proteins involved in cell signaling pathways relevant to neurological disorders. The combination of sulfur-rich heterocycles with functional groups like acetamide and furan creates a molecular environment conducive to modulating these pathways.

In vitro studies have begun to elucidate the potential pharmacological effects of CAS No. 1206992-72. Initial research indicates that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in cancer progression. The sulfanyl group's ability to form disulfide bonds has been hypothesized to contribute to its mechanism of action by disrupting critical protein-protein interactions. Additionally, the furan ring may facilitate interactions with nucleophilic residues in target proteins, further enhancing its therapeutic potential.

The integration of benzothiazole, thiazole, and furan moieties into a single molecule highlights the growing trend in drug discovery towards designing multifunctional scaffolds. Such designs aim to maximize binding affinity while minimizing off-target effects. The structural complexity of CAS No 12069927 positions it as a valuable tool for developing novel therapeutic strategies against challenging diseases.

From a synthetic chemistry perspective, CAS No 12069927 presents an intriguing challenge due to its intricate structure. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to construct such complex molecules more efficiently than ever before. These advancements are crucial for enabling rapid exploration of analogues and derivatives that may exhibit enhanced pharmacological properties.

The role of heterocyclic compounds like CAS No 12069927 extends beyond traditional pharmaceutical applications. Researchers are increasingly exploring their use in agrochemicals and material science due to their unique chemical properties. For instance, derivatives of benzothiazole have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants.

As our understanding of biological systems continues to evolve, so too does our appreciation for the complexity required in drug design. Molecules like CAS No 12069927 exemplify how integrating multiple functional groups into a single scaffold can yield compounds with remarkable potential for therapeutic intervention. The ongoing investigation into its pharmacological effects promises new insights into disease mechanisms and novel treatment options.

The future direction of research on CAS No 12069927 lies in translating preclinical findings into clinical applications. Collaborative efforts between chemists, biologists, and clinicians will be essential for evaluating its efficacy and safety profile in human populations. As computational tools become more sophisticated, they will play an increasingly important role in guiding synthetic efforts and predicting biological outcomes.